Cas no 3615-24-5 (Ramifenazone)

Ramifenazone is a non-steroidal anti-inflammatory drug (NSAID) belonging to the pyrazolone class, known for its analgesic, antipyretic, and anti-inflammatory properties. It functions by inhibiting cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis. Ramifenazone is particularly valued for its efficacy in managing mild to moderate pain and inflammation, with a favorable tolerability profile compared to some traditional NSAIDs. Its metabolic pathway and pharmacokinetics contribute to a lower risk of gastrointestinal irritation, making it a suitable option for short-term therapeutic use. The compound is commonly utilized in clinical settings for conditions such as musculoskeletal disorders and postoperative pain. Further research continues to explore its full therapeutic potential.

Ramifenazone structure

Product Name:Ramifenazone

CAS No:3615-24-5

MF:C₁₄H₁₉N₃O

MW:245.320163011551

CID:44314

PubChem ID:5037

Update Time:2025-06-08

Ramifenazone Chemical and Physical Properties

Names and Identifiers

- 4-(Isopropylamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
- 4-isopropylamino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
- 1,5-dimethyl-2-phenyl-4-(propan-2-ylamino)pyrazol-3-one
- Isopropylaminoantipyrine
- Ramifenazone
- 4-isopropylaminophenazone
- Isopirina
- Isopropylaminophenazone
- Isopyrine
- Tomanol-wirkstoff
- 1,2-Dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-3H-pyrazol-3-one
- SPBio_002583
- NCGC00016735-03
- KBio1_000944
- DTXCID9025906
- AC-15649
- Ramifenazona
- Spectrum_001528
- Spectrum5_001523
- 1,5-Dimethyl-4-[(1-methylethyl)amino]-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
- BSPBio_003476
- CHEMBL157337
- NCGC00178042-01
- 3-(3-HYDROXY-PHENYL)-2-METHYL-ACRYLICACID
- SBI-0051848.P002
- Spectrum4_000831
- Ramifenazonum
- 4-(ISOPROPYLAMINO)-1,5-DIMETHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
- Ramifenazone [INN]
- 4-Monoisopropylamino-1-phenyl-2,3-dimethyl-5-pyrazolone
- 1,2-Dihydro-1,5-dimethyl-4-((1-methylethyl)amino)-2-phenyl-3H-pyrazol-3-one
- AB07302
- 1-Phenyl-2,3-dimethyl-4-(isopropylamino)-2-pyrazolin-5-one
- FT-0600099
- NSC 758621
- NCGC00016735-01
- KBioSS_002008
- Isopyrin
- Prestwick2_000722
- Tox21_111412_1
- Ramifenazona [Spanish]
- CS-4742
- Prestwick0_000722
- CHEBI:94776
- KBio2_004576
- 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-
- Spectrum3_001908
- NSC-758621
- Tox21 111412
- EINECS 222-791-3
- 4-(Isopropylamino)-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
- RAMIFENAZONE [MART.]
- 3H-Pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-4-((1-methylethyl)amino)-2-phenyl-
- KBio2_007144
- IDI1_000944
- KBio3_002980
- SCHEMBL24763
- NCGC00095073-01
- HY-B1137
- AKOS015841763
- KS-5044
- BRD-K85333151-003-08-4
- NCGC00178042-02
- NS00001099
- Prestwick3_000722
- AB00053676_08
- DTXSID1045906
- CAS-18342-39-7
- ANTIPYRINE, 4-(ISOPROPYLAMINO)-
- BRN 0231936
- GKH2KOV2RF
- UNII-GKH2KOV2RF
- SPBio_001584
- XOZLRRYPUKAKMU-UHFFFAOYSA-N
- BPBio1_000710
- KBioGR_001401
- BSPBio_000644
- 3615-24-5
- RAMIFENAZONE [WHO-DD]
- Prestwick1_000722
- 4-Isopropylamino-1-phenyl-2,3-dimethyl-3-pyrazolin-5-one
- KBio2_002008
- RAMIFENAZONE [MI]
- DivK1c_000944
- NCGC00016735-02
- 4-(Isopropylamino)antipyrine
- NINDS_000944
- Tox21_111412
- CAS-3615-24-5
- A874418
- 1-Phenyl-2,3-dimethyl-4-isopropylaminopyrazolone
- Ramifenazonum [Latin]
- NCGC00016735-06
- Q27166556
- Spectrum2_001592
- W-106640
- 1,5-dimethyl-2-phenyl-4-(propan-2-ylamino)-3-pyrazolone
- BRD-K85333151-003-13-4
- Ramifenazonum (Latin)
- G12657
- 1-Phenyl-2,3-dimethyl-4-(isopropylamino)-2-pyrazolin-5-one; 1-Phenyl-2,3-dimethyl-4-isopropylaminopyrazolone; 4-(Isopropylamino)antipyrine; 4-(Isopropylamino)phenazone; 4-Isopropylamino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one; 4-Monoisopropylamino-1-phenyl-2,3-dimethyl-5-pyrazolone
- RAMIFENAZONE (MART.)
- 5-25-14-00123 (Beilstein Handbook Reference)
- MDL： MFCD00800727
- Inchi： 1S/C14H19N3O/c1-10(2)15-13-11(3)16(4)17(14(13)18)12-8-6-5-7-9-12/h5-10,15H,1-4H3
- InChI Key： XOZLRRYPUKAKMU-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC(C)C

Computed Properties

Exact Mass: 245.15300
Monoisotopic Mass: 245.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 35.6A^2

Experimental Properties

Density: 1.0516 (rough estimate)
Melting Point: 77-83°C
Boiling Point: 388.28°C (rough estimate)
Flash Point: 348.5°Cat760mmHg
Refractive Index: 1.5700 (estimate)
PSA: 38.96000
LogP: 2.37770

Ramifenazone Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Toxicity：LD50 in mice (mg/kg): 843 i.p.; 1070 orally (Tubaro)
Storage Condition：4°C, protect from light *The compound is unstable in solutions, freshly prepared is recommended.

Ramifenazone Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ramifenazone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R879352-10mg	Ramifenazone	3615-24-5	98%	10mg	￥903.60	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R879352-50mg	Ramifenazone	3615-24-5	98%	50mg	￥2,811.60	2022-01-13
TRC	R110503-5mg	Ramifenazone	3615-24-5		5mg	$ 64.00	2023-09-06
TRC	R110503-10mg	Ramifenazone	3615-24-5		10mg	$ 87.00	2023-09-06
TRC	R110503-50mg	Ramifenazone	3615-24-5		50mg	$ 150.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R56460-10mg	4-(Isopropylamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one	3615-24-5		10mg	¥1462.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R56460-50mg	4-(Isopropylamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one	3615-24-5		50mg	¥4552.0	2021-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce51946-10mg	Ramifenazone (Isopropylaminoantipyrine)	3615-24-5	98%	10mg	￥801.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce51946-50mg	Ramifenazone (Isopropylaminoantipyrine)	3615-24-5	98%	50mg	￥2495.00	2023-09-07
eNovation Chemicals LLC	Y1235680-5mg	3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-	3615-24-5	98%(HPLC)	5mg	$195	2023-09-04

Ramifenazone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3615-24-5)Ramifenazone

Order Number:A874418

Stock Status:in Stock

Quantity:100mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:43

Price ($):304.0

Email:sales@amadischem.com

Product Official Link

Ramifenazone Related Literature

1. Recurrent π–π stacking motifs in three new 4,5-dihydropyrazolyl–thiazole–coumarin hybrids: X-ray characterization, Hirshfeld surface analysis and DFT calculations

Murtaza Madni,Muhammad Naeem Ahmed,Muhammad Hafeez,Muhammad Ashfaq,Muhammad Nawaz Tahir,Diego M. Gil,Bartomeu Galmés,Shahid Hameed,Antonio Frontera New J. Chem. 2020 44 14592
2. Coumarins as privileged scaffold for anti-inflammatory drug development

Jagdeep Grover,Sanjay M. Jachak RSC Adv. 2015 5 38892
3. Review: biologically active pyrazole derivatives

Anam Ansari,Abad Ali,Mohd Asif,Shamsuzzaman New J. Chem. 2017 41 16
4. Synthesis and molecular docking studies of a new series of bipyrazol-yl-thiazol-ylidene-hydrazinecarbothioamide derivatives as potential antitubercular agents

Pratima P. Mogle,Rohan J. Meshram,Shrikant V. Hese,Rahul D. Kamble,Sonali S. Kamble,Rajesh N. Gacche,Bhaskar S. Dawane Med. Chem. Commun. 2016 7 1405

Related Categories

3615-24-5 (Ramifenazone) Related Products

Recommended suppliers